Cas no 161605-68-1 (N1-(2-nitro-4-trifluoromethyl-phenyl)-ethane-1,2-diamine)

• Product name: N1-(2-nitro-4-trifluoromethyl-phenyl)-ethane-1,2-diamine
• CAS No: 161605-68-1
• MF: C₉H₁₀N₃O₂F₃
• MW: 249.1898
• CID: 1341627
• PubChem ID: 2728280

N1-(2-nitro-4-trifluoromethyl-phenyl)-ethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• N1-(2-NITRO-4-TRIFLUOROMETHYL-PHENYL)-ETHANE-1,2-DIAMINE
• N*1*-(2-NITRO-4-TRIFLUOROMETHYL-PHENYL)-ETHANE-1,2-DIAMINE
• N^1-(2-Nitro-4-trifluoromethyl-phenyl)-ethane-1,2-diamine
• CBI-BB ZERO/006274
• N'-[2-nitro-4-(trifluoromethyl)phenyl]ethane-1,2-diamine
• AKOS000286118
• 161605-68-1
• ALBB-025642
• N1-(2-Nitro-4-(trifluoromethyl)phenyl)ethane-1,2-diamine
• DTXSID501236570
• 1,2-ethanediamine, N-[2-nitro-4-(trifluoromethyl)phenyl]-, hydrochloride
• Z57384787
• N-[2-nitro-4-(trifluoromethyl)phenyl]ethane-1,2-diamine
• SCHEMBL5704002
• n1-(2-nitro-4-trifluoromethylphenyl)ethane-1,2-diamine
• N1-[2-nitro-4-(trifluoromethyl)phenyl]ethane-1,2-diamine
• ZKBIYCKAMFKCNV-UHFFFAOYSA-N
• N1-[2-Nitro-4-(trifluoromethyl)phenyl]-1,2-ethanediamine
• CBMicro_027887
• n-1-(2-nitro-4-trifluoromethyl-phenyl)-ethane-1,2-diamine
• STK025504
• EN300-57676
• N1-(2-nitro-4-trifluoromethyl-phenyl)-ethane-1,2-diamine

• Inchi： InChI=1S/C9H10F3N3O2/c10-9(11,12)6-1-2-7(14-4-3-13)8(5-6)15(16)17/h1-2,5,14H,3-4,13H2
• InChI Key： ZKBIYCKAMFKCNV-UHFFFAOYSA-N
• SMILES： C1=CC(=C(C=C1C(F)(F)F)[N+](=O)[O-])NCCN

Computed Properties

• Exact Mass: 249.07300
• Monoisotopic Mass: 249.07251106g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 83.9Ų

Experimental Properties

• PSA: 83.87000
• LogP: 3.28070